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Compound of Interest

Compound Name: Laureatin

Cat. No.: B15556974

Application Notes and Protocols: Laureatin

For Research Use Only. Not for use in diagnostic procedures.

Product Information

Laureatin is a brominated C15 acetogenin, a class of secondary metabolites found in marine
organisms. It is a natural product that has been isolated from the sea hare, Aplysia
dactylomela, and the marine red alga Laurencia nipponica[1]. The genus Laurencia is well-
known for producing a diverse array of halogenated compounds with unique structural features
and biological activities[2][3][4]. While the biological activities of many Laurencia-derived
compounds have been explored, data on Laureatin is limited. Its primary reported biological
activity is potent insecticidal action against mosquitoes[1]. Further research is required to fully
elucidate its pharmacological profile and mechanism of action.

Chemical Properties

A summary of the physicochemical properties of Laureatin is provided in the table below.
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Property Value Source
Molecular Formula C15H20Br202 [51[6]
Molecular Weight 392.13 g/mol [5]

CAS Number 18762-30-6 [1][5][6]
Appearance Solid (at room temperature) [6]
Boiling Point 424.8°C at 760 mmHg [6]
Density 1.469 g/cm3 [6]
Flash Point 175.9°C [6]
LogP 3.817 [6]

Storage and Handling
Storage

Proper storage is crucial to maintain the stability and activity of Laureatin.

e Solid Form: Store the powdered form of Laureatin at -20°C for long-term storage (up to 3
years)[6]. For short-term storage, 4°C is acceptable for up to 2 years[6].

 In Solvent: Prepare stock solutions in a suitable solvent (e.g., DMSO) and store in aliquots at
-80°C for up to 6 months[6]. For shorter periods, storage at -20°C for up to 1 month is also
an option[6]. Avoid repeated freeze-thaw cycles.

Handling

As a potent, biologically active compound with limited toxicological data, appropriate safety
precautions should be taken when handling Laureatin.

e Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety
glasses, and chemical-resistant gloves.

e Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
any dust or aerosols.
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» Weighing: If handling the solid form, weigh it out in a contained environment to prevent
dispersal of the powder.

» Solubility: Laureatin may be soluble in dimethyl sulfoxide (DMSO)[6]. For other potential
solvents, it is recommended to test the solubility with a small amount of the compound first.

» Disposal: Dispose of waste materials containing Laureatin in accordance with local, state,
and federal regulations for chemical waste.

Experimental Protocols

The following is a general protocol for evaluating the insecticidal activity of Laureatin against
mosquito larvae, based on established methods for testing novel insecticidal compounds[7][8]

[9].

Protocol: Mosquito Larvicidal Bioassay

Objective: To determine the lethal concentration (e.g., LCso) of Laureatin against mosquito
larvae.

Materials:

e Laureatin

o Dimethyl sulfoxide (DMSO, analytical grade)

» Distilled or deionized water

» Third or fourth instar mosquito larvae (e.g., Aedes aegypti or Culex quinquefasciatus)
o 24-well plates or glass beakers (100 mL)

o Micropipettes and sterile tips

e Larval rearing trays and food

Procedure:

e Preparation of Stock Solution:
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o Accurately weigh a small amount of Laureatin.

o Dissolve the compound in 100% DMSO to prepare a high-concentration stock solution
(e.g., 10 mg/mL). Ensure complete dissolution.

e Preparation of Test Solutions:

o Perform serial dilutions of the Laureatin stock solution in distilled water to achieve a range
of desired test concentrations. The final concentration of DMSO in the test solutions
should not exceed a level that is nhon-toxic to the larvae (typically < 0.5%).

o Larval Bioassay:

[e]

In each well of a 24-well plate or in each beaker, add a defined volume of distilled water
(e.g., 1 mL for a 24-well plate or 50 mL for a beaker).

o Carefully transfer a known number of mosquito larvae (e.g., 5-20) into each well or beaker.

o Add the appropriate volume of the Laureatin test solution to achieve the final desired
concentration.

o Prepare a negative control group with distilled water and the same final concentration of
DMSO used in the test groups.

o Prepare a positive control group with a known larvicidal agent, if desired.

[¢]

Each concentration and control should be tested in triplicate.
e Incubation and Observation:

o Maintain the larvae under controlled laboratory conditions (e.g., 25-28°C, 12:12 hour
light:dark cycle).

o Observe and record larval mortality at 24, 48, and 72 hours post-exposure. Larvae are
considered dead if they are immobile and do not respond to gentle prodding.

o Data Analysis:
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o Calculate the percentage of mortality for each concentration at each time point, correcting
for any mortality in the negative control group using Abbott's formula if necessary.

o Determine the LCso (lethal concentration required to kill 50% of the larvae) and other
relevant toxicity parameters (e.g., LCo0) using probit analysis or other appropriate
statistical software.

Visualizations
Experimental Workflow: Mosquito Larvicidal Bioassay
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Caption: Workflow for assessing the insecticidal activity of Laureatin.

General Workflow for Marine Natural Product Discovery
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Caption: General workflow from marine organism to drug lead.

Mechanism of Action

Currently, there is no publicly available information on the specific mechanism of action of
Laureatin. Further research, such as target-based screening, transcriptomics, or proteomics,
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would be required to elucidate the molecular pathways through which Laureatin exerts its
insecticidal effects.

Disclaimer

The information provided in these application notes is intended for research purposes only. The
protocols are suggested guidelines and may require optimization for specific experimental
conditions and applications. It is the responsibility of the user to ensure that all procedures are
performed safely and in accordance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

